Cas no 155170-43-7 (2-Propenoic acid,3-(1H-imidazol-1-yl)-, (E)- (9CI))

• Product Name: 2-Propenoic acid,3-(1H-imidazol-1-yl)-, (E)- (9CI)
• CAS No: 155170-43-7
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 106881
• PubChem ID: 45087774
• Update Time: 2025-04-18

2-Propenoic acid,3-(1H-imidazol-1-yl)-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(1H-imidazol-1-yl)-, (E)- (9CI)
• (2E)-3-(1H-Imidazol-1-yl)acrylic acid
• 2-Propenoicacid,3-(1H-imidazol-1-yl)-,(E)-(9CI)
• (E)-3-(1H-imidazol-1-yl)acrylic acid
• AKOS006271988
• 155170-43-7

• Inchi： 1S/C6H6N2O2/c9-6(10)1-3-8-4-2-7-5-8/h1-5H,(H,9,10)/b3-1+
• InChI Key： ABPNGTQNTVBRTP-HNQUOIGGSA-N
• SMILES： OC(/C=C/N1C=NC=C1)=O

Computed Properties

• Exact Mass: 138.043
• Monoisotopic Mass: 138.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• XLogP3: -0.2

Experimental Properties

• PSA: 55.12000
• LogP: 0.43840